Cas no 1803785-76-3 (2'-Fluoro-4'-methyl-3'-nitroacetophenone)

• Product Name: 2'-Fluoro-4'-methyl-3'-nitroacetophenone
• CAS No: 1803785-76-3
• MF: C₉H₈FNO₃
• MW: 197.163125991821
• CID: 5003976
• Update Time: 2025-06-08

2'-Fluoro-4'-methyl-3'-nitroacetophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Fluoro-4'-methyl-3'-nitroacetophenone

• Inchi： 1S/C9H8FNO3/c1-5-3-4-7(6(2)12)8(10)9(5)11(13)14/h3-4H,1-2H3
• InChI Key： MOGBBPKFEOIVJL-UHFFFAOYSA-N
• SMILES： FC1=C(C(C)=O)C=CC(C)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 1.9
• Topological Polar Surface Area: 62.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2'-Fluoro-4'-methyl-3'-nitroacetophenone

2'-Fluoro-4'-methyl-3'-nitroacetophenone (CAS No. 1803785-76-3): An Overview of Its Structure, Properties, and Applications in Chemical and Pharmaceutical Research

2'-Fluoro-4'-methyl-3'-nitroacetophenone (CAS No. 1803785-76-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its aromatic ring substituted with a fluoro, methyl, and nitro group, along with an acetophenone moiety. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2'-Fluoro-4'-methyl-3'-nitroacetophenone is C₁₀H₉FO₃N, and its molecular weight is approximately 204.18 g/mol. The compound is a solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF). Its melting point ranges from 115°C to 117°C, making it suitable for various synthetic processes that require thermal stability.

In the realm of chemical synthesis, 2'-Fluoro-4'-methyl-3'-nitroacetophenone serves as a key building block for the preparation of fluorinated and nitro-substituted derivatives. The presence of the fluoro group enhances the lipophilicity and metabolic stability of the resulting compounds, which are crucial factors in drug design. Additionally, the nitro group can be reduced to an amino group through catalytic hydrogenation or other reduction methods, providing a versatile platform for further functionalization.

Recent studies have highlighted the potential of 2'-Fluoro-4'-methyl-3'-nitroacetophenone in the development of novel pharmaceutical agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. The researchers found that the substitution pattern on the aromatic ring significantly influenced the biological activity, with certain derivatives showing improved efficacy compared to existing drugs.

In another study conducted by a team of researchers at a leading pharmaceutical company, 2'-Fluoro-4'-methyl-3'-nitroacetophenone was used as an intermediate in the synthesis of a new class of antiviral agents. The resulting compounds were tested against several viral strains and showed promising antiviral activity, particularly against influenza viruses. The unique combination of functional groups in this compound allowed for the design of molecules with enhanced selectivity and reduced toxicity.

The applications of 2'-Fluoro-4'-methyl-3'-nitroacetophenone extend beyond pharmaceutical research. In materials science, this compound has been explored as a precursor for the synthesis of advanced materials with tailored properties. For example, researchers at a university laboratory used this compound to develop novel polymeric materials with enhanced mechanical strength and thermal stability. These materials have potential applications in various industries, including electronics, automotive, and aerospace.

The synthesis of 2'-Fluoro-4'-methyl-3'-nitroacetophenone typically involves multi-step processes that include electrophilic aromatic substitution reactions and nitration steps. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes for this compound. For instance, a study published in Green Chemistry described a method using microwave-assisted synthesis to achieve higher yields and reduced reaction times while minimizing waste generation.

In conclusion, 2'-Fluoro-4'-methyl-3'-nitroacetophenone (CAS No. 1803785-76-3) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure makes it an attractive intermediate for the synthesis of complex molecules with diverse functionalities. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the fields of chemical synthesis, pharmaceutical research, and materials science.